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Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core properties, experimental applications, and
technical data associated with tetra-functional Poly(ethylene glycol) azide (4-arm PEG-Ns). It is
designed to serve as a comprehensive resource for professionals in the fields of materials
science, drug delivery, and tissue engineering.

Core Properties of Tetra-functional PEG Azide

Tetra-functional PEG azide is a multi-armed PEG derivative featuring four PEG arms extending
from a central pentaerythritol core. Each arm is terminated with a reactive azide (—Ns) group.[1]
This unique structure allows for the formation of crosslinked hydrogel networks and facilitates
the conjugation of multiple molecules. The azide termini are key to its functionality, enabling
highly efficient and specific reactions, primarily through "click chemistry".[1][2]

Physicochemical and Structural Data

The physicochemical properties of 4-arm PEG azide can be tailored by altering the molecular
weight of the PEG arms. These polymers are characterized by a low polydispersity index (PDI),
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indicating a narrow distribution of molecular weights and a well-defined structure.[1] Key

quantitative properties are summarized in the table below.

Property Value | Description Source(s)
Four PEG arms linked to a
central pentaerythritol core,

Structure [1]

each with a terminal azide (-

Ns) group.

Common Molecular Weights
(MW)

2,000 Da, 5,000 Da, 10,000
Da, 15,000 Da, 20,000 Da

[3]

Polydispersity Index (PDI)

Typically 1.02-1.05

[1]

Physical Form

White to off-white powder. Low
MW variants (<2k Da) may

appear as a wax-like solid.

[1]

Density Approximately 1.125 g/mL [1]
Soluble in water, aqueous
buffers, DMF, DMSO,
N chloroform, and methylene
Solubility [1]

chloride. Less soluble in
alcohols and toluene. Insoluble

in ether.

Storage Conditions

Long-term storage at -20°C or

lower, protected from moisture.

Key Applications and Experimental Data

The primary utility of 4-arm PEG azide lies in its ability to participate in bio-orthogonal click

chemistry reactions. These reactions are characterized by high yields, selectivity, and

biocompatibility, making them ideal for creating complex biomaterials.

Hydrogel Formation via Click Chemistry
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Tetra-functional PEG azide is a principal component in the formation of biocompatible
hydrogels. Crosslinking is typically achieved by reacting the terminal azide groups with
molecules containing alkyne groups. This can be done via two main pathways:

o Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): A highly efficient reaction that
uses a copper(l) catalyst to form a stable 1,4-disubstituted 1,2,3-triazole linkage.[4]

o Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): A copper-free alternative ideal for
applications involving living cells, as it avoids catalyst-induced cytotoxicity. This reaction
utilizes strained cyclooctynes (e.g., DBCO, BCN) that react spontaneously with azides.[2]

The mechanical and physical properties of the resulting hydrogels can be precisely tuned by
varying the PEG molecular weight, polymer concentration, and the stoichiometry of the reactive
groups.[3][5]

Quantitative Data on Hydrogel Properties

The following tables summarize key experimental data from studies on hydrogels formed using
4-arm PEG azide and its derivatives.

Table 2.1: Mechanical Properties of Tetra-PEG Hydrogels
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Polymer . Storage )
PEG MW Crosslinker Elastic
Conc. (% Modulus Source(s)
(kDa) Type Modulus (E)
wiv) (G)
bis(DIFO3)-
10 135 ) ~6000 Pa - [3]
peptide
bis(DIFO3)-
15 13.5 _ ~3500 Pa - [3]
peptide
bis(DIFO3)-
20 13.5 _ ~2000 Pa - [3]
peptide
4-arm PEG-
20 2.0 ~400-800 Pa - [6]
OPSS
4-arm PEG- 1712 + 267
20 - - [6]
OPSS Pa
MMP-
- 2.5 degradable - ~1 kPa [7]
peptide
MMP-
- 5.0 degradable - - [7]
peptide
MMP-
- 10.0 degradable - - [7]
peptide
28.64+1.21
- - BSA kPa (Rupture  14.7+24Pa [8]
Stress)

Table 2.2: Physical Properties of Tetra-PEG Hydrogels
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Calculated
Polymer Conc. . . .
PEG MW (kDa) Mesh Size Swelling Ratio  Source(s)
(% wiv)
(nm)
2.5 8.41 - [71°]
5.0 7.41 - [7119]
10.0 6.43 - [71[9]
Dependent on
2.1 - - peptide [10]
crosslinker
Dependent on
8.8 - - peptide [10]

crosslinker

Drug Delivery and Bioconjugation

The well-defined structure of 4-arm PEG azide makes it an excellent candidate for drug
delivery systems and bioconjugation. The four arms can be used to attach therapeutic agents,
targeting ligands, or imaging probes.[3] The PEG backbone enhances the solubility and
circulation time of the conjugated molecule while reducing its immunogenicity.[3] Studies have
demonstrated the controlled release of proteins and nanoparticles from these hydrogel
matrices, with release kinetics governed by diffusion and hydrogel degradation.[6][11][12]

Experimental Protocols
Protocol for Hydrogel Formation via SPAAC

This protocol provides a general procedure for forming a hydrogel using 4-arm PEG azide and
a dibenzocyclooctyne (DBCO)-functionalized crosslinker.

Materials:
e 4-arm PEG-Azide (e.g., 10 kDa)

o DBCO-functionalized crosslinker (e.g., DBCO-PEG-DBCO or a bis-DBCO peptide)
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» Phosphate-buffered saline (PBS), pH 7.4
» Sterile, nuclease-free water
Methodology:

o Prepare Stock Solutions:

o Dissolve 4-arm PEG-Azide in PBS to the desired final concentration (e.g., 20 mg/mL for a
2% wi/v solution).

o Dissolve the DBCO-crosslinker in PBS to a concentration that achieves a 1:1
stoichiometric ratio of azide to DBCO groups.

e Hydrogel Formation:
o In a sterile microcentrifuge tube, add the 4-arm PEG-Azide solution.
o Carefully add the equivalent volume of the DBCO-crosslinker solution to the tube.
o Mix thoroughly by gentle pipetting or brief vortexing.
o Immediately transfer the solution to the desired mold or well plate.

o Allow the mixture to stand at room temperature (or 37°C) for gelation to occur. Gelation
time can range from seconds to minutes depending on the concentration and reactivity of
the precursors.

e Characterization:

Gelation Kinetics: Monitor the process using oscillatory rheology, identifying the gel point

o

as the crossover of the storage modulus (G') and loss modulus (G").[7][9]

o

Mechanical Properties: After complete gelation, measure the storage modulus (G') and
elastic modulus (E) using a rheometer or mechanical testing system.[3][6]

o

Swelling Ratio: Equilibrate a pre-weighed, lyophilized hydrogel sample in PBS. The
swelling ratio is calculated as the ratio of the weight of the swollen gel to the weight of the
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dry gel.[5]

Protocol for Protein Bioconjugation via SPAAC

This protocol outlines the steps for conjugating an azide-modified protein to a DBCO-
functionalized molecule.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

DBCO-functionalized molecule (e.g., DBCO-PEG-payload)

Anhydrous DMSO

Size-exclusion chromatography (SEC) column for purification

Methodology:

e Prepare Reagents:

o Determine the precise concentration of the azide-modified protein solution.

o Prepare a stock solution of the DBCO-functionalized molecule in anhydrous DMSO (e.g.,
10 mM).

e Conjugation Reaction:
o In areaction vessel, add the azide-modified protein solution.

o Add the DBCO-functionalized molecule stock solution to achieve a desired molar excess
(a 2-4 fold molar excess is a common starting point). Ensure the final DMSO concentration
is low (e.g., <5% v/v) to maintain protein stability.

o Incubate the reaction mixture at room temperature for 2-12 hours or at 4°C for 12-24 hours
with gentle mixing.

 Purification and Analysis:
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o Remove the excess, unreacted DBCO-reagent and purify the protein conjugate using size-

exclusion chromatography.

o Analyze the final product using SDS-PAGE, which will show a band shift corresponding to
the successfully conjugated molecule. Mass spectrometry can be used to confirm the final

molecular weight.

Visualized Workflows and Pathways

The following diagrams illustrate key experimental workflows involving tetra-functional PEG

azide.
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Caption: Workflow for hydrogel formation using SPAAC click chemistry.
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Caption: General workflow for protein bioconjugation via SPAAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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